Cas no 748817-88-1 (1-4-(4-fluorophenyl)thiophen-2-ylethan-1-one)

• Product Name: 1-4-(4-fluorophenyl)thiophen-2-ylethan-1-one
• CAS No: 748817-88-1
• MF: C₁₂H₉FOS
• MW: 220.262665510178
• MDL: MFCD20528676
• CID: 4169850
• Update Time: 2025-10-16

1-4-(4-fluorophenyl)thiophen-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(4-fluorophenyl)-2-thienyl]-
• 1-4-(4-fluorophenyl)thiophen-2-ylethan-1-one
• 1-(4-(4-fluorophenyl)thiophen-2-yl)ethanone

• MDL： MFCD20528676
• Inchi： 1S/C12H9FOS/c1-8(14)12-6-10(7-15-12)9-2-4-11(13)5-3-9/h2-7H,1H3
• InChI Key： GECRANQNXFYHNO-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC=C(C2=CC=C(F)C=C2)C=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-4-(4-fluorophenyl)thiophen-2-ylethan-1-one

1-4-(4-Fluorophenyl)thiophen-2-ylethan-1-one: A Comprehensive Overview

1-4-(4-Fluorophenyl)thiophen-2-ylethan-1-one (CAS No. 748817-88-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promise in various applications, including pharmaceuticals and advanced materials. This article provides a detailed overview of 1-4-(4-fluorophenyl)thiophen-2-ylethan-1-one, highlighting its chemical properties, synthesis methods, biological activities, and potential applications.

Chemical Structure and Properties

1-4-(4-Fluorophenyl)thiophen-2-ylethan-1-one is a substituted thiophene derivative with a molecular formula of C₁₃H₉FOS and a molecular weight of 236.27 g/mol. The compound features a thiophene ring attached to a fluorinated phenyl group via an ethanone bridge. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical and biological studies.

The physical properties of 1-4-(4-fluorophenyl)thiophen-2-ylethan-1-one include its melting point, which is typically around 75°C, and its solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound is relatively stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation.

Synthesis Methods

The synthesis of 1-4-(4-fluorophenyl)thiophen-2-ylethan-1-one can be achieved through several well-established methods in organic chemistry. One common approach involves the condensation of 4-fluorobenzaldehyde with 2-thiophenecarboxaldehyde followed by a Claisen-Schmidt condensation reaction. This method typically yields high purity products with good yields. Another approach involves the reaction of 4-fluorobenzoyl chloride with 2-thiopheneethanamine in the presence of a base such as triethylamine.

The choice of synthesis method often depends on the specific requirements of the application, such as the scale of production and the desired purity level. Recent advancements in catalytic methods have also led to more efficient and environmentally friendly routes for synthesizing this compound.

Biological Activities

1-4-(4-fluorophenyl)thiophen-2-ylethan-1-one has been studied for its potential biological activities, particularly in the context of medicinal chemistry. One area of interest is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases.

In addition to its anti-inflammatory effects, 1-4-(4-fluorophenyl)thiophen-2-ylethan-1-one has also been investigated for its anticancer properties. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

Potential Applications

The unique chemical structure and biological activities of 1-4-(4-fluorophenyl)thiophen-2-ylethan-1-one make it a valuable candidate for various applications. In the pharmaceutical industry, this compound could be further developed into novel drugs for treating inflammatory diseases and cancer. Its ability to modulate specific signaling pathways offers promising therapeutic targets.

Beyond pharmaceuticals, 1-4-(4-fluorophenyl)thiophen-2-ylethan-1-one has potential applications in materials science. The presence of the thiophene ring and fluorine substituent can enhance the electronic properties of materials used in organic electronics, such as organic light-emitting diodes (OLEDs) and solar cells. Recent studies have explored the use of this compound as a building block for designing advanced functional materials with improved performance.

Conclusion

1-4-(4-fluorophenyl)thiophen-2-ylethan-1-one (CAS No. 748817-88-1) is a multifaceted organic compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique chemical structure confers valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and material properties, this compound is poised to play a significant role in advancing various scientific fields.